Cas no 2137427-77-9 ((1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is a chiral amine derivative featuring a benzopyran scaffold with an ethoxy substituent at the 7-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity and potential as a building block for bioactive molecules. The stereospecific (1S) configuration enhances its utility in asymmetric synthesis, while the benzopyran core offers a versatile platform for further functionalization. Its well-defined chirality and stable dihydrobenzopyran structure make it valuable for the development of enantioselective catalysts or pharmacologically active agents. The ethoxy group may influence solubility and electronic properties, broadening its applicability in drug discovery and fine chemical synthesis.
(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine structure
2137427-77-9 structure
Product Name:(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
CAS No:2137427-77-9
MF:C13H19NO2
MW:221.29546380043
CID:6216842
PubChem ID:165453478
Update Time:2025-06-03

(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-726775
    • 2137427-77-9
    • (1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
    • Inchi: 1S/C13H19NO2/c1-3-15-12-5-4-10-6-11(9(2)14)8-16-13(10)7-12/h4-5,7,9,11H,3,6,8,14H2,1-2H3/t9-,11?/m0/s1
    • InChI Key: YOXZAVKNVLITPG-FTNKSUMCSA-N
    • SMILES: O1C2C=C(C=CC=2CC(C1)[C@H](C)N)OCC

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.5Ų

(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-726775-1.0g
(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
2137427-77-9
1g
$0.0 2023-06-06

Additional information on (1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Compound CAS No. 2137427-77-9: (1S)-1-(7-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethanamine

The compound with CAS No. 2137427-77-9, commonly referred to as (1S)-1-(7-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique benzopyran framework, which is a fused bicyclic system consisting of a benzene ring and a pyran ring. The ethoxy group attached at the 7-position of the benzopyran ring adds to the compound's complexity and potential reactivity.

Recent studies have highlighted the importance of this compound in drug discovery efforts, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The benzopyran core has been shown to exhibit significant biological activity, making it a valuable scaffold for medicinal chemists. The stereochemistry at the (S) configuration of the ethanamine group plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability.

The synthesis of (1S)-1-(7-Ethoxy...) involves a multi-step process that typically begins with the preparation of the benzopyran derivative. Researchers have employed various strategies, including cross-coupling reactions and stereoselective synthesis, to optimize the production of this compound. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the ethanamine position, ensuring high enantiomeric purity.

In terms of applications, this compound has been extensively studied for its potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammation and oxidative stress, suggesting its potential as a therapeutic agent. Additionally, its structural versatility has made it a valuable tool in exploring new drug delivery systems.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods have also facilitated the study of its degradation pathways under various conditions, providing insights into its stability and shelf life.

Looking ahead, ongoing research is focused on enhancing the compound's bioavailability through structural modifications and formulation innovations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further breakthroughs in leveraging this compound for clinical applications.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.